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Compound of Interest

Compound Name: Hypoxanthine-d2

Cat. No.: B12388944 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Hypoxanthine-d2. Adherence to these procedures is essential to minimize

exposure risk, maintain compound integrity, and ensure a safe laboratory environment. While

Hypoxanthine-d2 is a deuterated form of Hypoxanthine, it should be handled with the same

precautions as the parent compound, which is classified as a hazardous chemical.[1][2]

I. Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against exposure to hazardous chemicals. The required

level of protection varies by the task being performed. All PPE should be designated for use

with hazardous drugs or chemicals.[3][4][5]

Table 1: Personal Protective Equipment (PPE) Protocol for Handling Hypoxanthine-d2
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Task Gloves Gown
Eye/Face
Protection

Respiratory
Protection

Handling Intact

Vials/Packaging

Single pair of

chemotherapy-

grade gloves

Not Required Not Required Not Required

Compounding

(Weighing,

Dissolving)

Double pair of

chemotherapy-

grade gloves

Disposable,

solid-front gown

(impermeable)

Safety goggles

and face shield

Required if not

handled in a

containment unit

(e.g., BSC). N95

respirator or

higher.

In-vitro/In-vivo

Administration

Double pair of

chemotherapy-

grade gloves

Disposable,

solid-front gown

(impermeable)

Safety goggles

or face shield

Not required if

performed in a

containment unit.

Waste Handling

and Disposal

Single pair of

chemotherapy-

grade gloves

(Double for bulk

waste)

Disposable,

solid-front gown

(for bulk waste)

Safety goggles Not Required

Note: Gloves must be inspected prior to use and proper removal technique should be followed

to avoid skin contact. Always wash hands before putting on and after removing gloves.

II. Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of Hypoxanthine-d2 from

receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage. Wear a single pair of chemotherapy-

grade gloves.
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Store the compound as a solid in a tightly sealed container, protected from light and

moisture. Recommended storage is at 4°C.

For long-term storage and to prevent Hydrogen-Deuterium (H-D) exchange, store in a

desiccator under an inert atmosphere (e.g., argon or nitrogen).

2. Preparation and Compounding:

Designate an Area: All handling of open containers of Hypoxanthine-d2 should occur in a

designated area, such as a chemical fume hood or a biological safety cabinet (BSC), to

control potential exposure.

Prepare the Work Surface: Place a disposable, plastic-backed absorbent pad on the work

surface to contain any spills.

Don Full PPE: Before handling the compound, put on all required PPE as specified in Table 1

for compounding.

Reconstitution:

Allow the container to reach room temperature before opening to minimize moisture

absorption.

When reconstituting, use appropriate labware.

To maintain isotopic purity, use anhydrous, deuterated solvents for dissolution.

Handle the solid compound carefully to avoid generating dust.

3. Experimental Use:

Follow all specific institutional and experimental protocols.

Ensure all glassware is thoroughly dried before use to prevent contamination with residual

moisture.

III. Disposal Plan
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Hypoxanthine-d2 waste should be treated as hazardous chemical waste. Do not dispose of it

in standard laboratory trash or down the drain.

1. Waste Segregation and Collection:

Solid Waste: Collect all disposable materials that have come into contact with

Hypoxanthine-d2, such as gloves, gowns, absorbent pads, and weighing papers, in a

designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Hypoxanthine-d2 in a separate, sealed, and

clearly labeled hazardous waste container. Note any solvents or other chemicals mixed with

the waste.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container.

2. Container Management:

Use containers that are in good condition with secure, tight-fitting lids.

Label all waste containers with "Hazardous Waste" and the full chemical name,

"Hypoxanthine-d2".

3. Storage and Disposal:

Store waste containers in a designated satellite accumulation area within the laboratory.

Follow your institution's procedures to request a pickup from the environmental health and

safety (EHS) department or a licensed waste disposal service.

Maintain accurate records of the waste generated.

IV. Quantitative Data
The following table summarizes key quantitative data for Hypoxanthine. Data for

Hypoxanthine-d2 is not readily available, so the data for the unlabeled compound is provided

as a reference.
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Table 2: Physical and Chemical Properties of Hypoxanthine

Property Value

Molecular Formula C₅H₄N₄O

Molecular Weight 136.11 g/mol

Melting Point >250 °C / 482 °F

Appearance Off-white to light yellow solid

Solubility 700 mg/L (at 23 °C) in water

Sources:

V. Experimental Workflow Visualization
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Hypoxanthine-d2.
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Workflow for Safe Handling and Disposal of Hypoxanthine-d2

Preparation and Handling

Waste Disposal

Start: Receive Hypoxanthine-d2

Store in a cool, dry, dark place under inert gas

Don Appropriate PPE (Gloves, Gown, Eye Protection)

Work in a designated area (Fume Hood/BSC)

Weigh solid compound carefully

Dissolve in appropriate deuterated solvent

Proceed with Experiment

Waste Generation

Post-Experiment

Collect Solid Waste (Gloves, Pads) Collect Liquid Waste (Solutions)

Label Waste Containers 'Hazardous Waste'

Store in Satellite Accumulation Area

Arrange for EHS Pickup

End: Disposal Complete

Click to download full resolution via product page
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Caption: This diagram outlines the procedural flow for the safe handling and disposal of

Hypoxanthine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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